Cas no 1806893-26-4 (4-Amino-6-(difluoromethyl)-2-methyl-3-nitropyridine)

• Product Name: 4-Amino-6-(difluoromethyl)-2-methyl-3-nitropyridine
• CAS No: 1806893-26-4
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4810569
• Update Time: 2025-06-26

4-Amino-6-(difluoromethyl)-2-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-2-methyl-3-nitropyridine

• Inchi： 1S/C7H7F2N3O2/c1-3-6(12(13)14)4(10)2-5(11-3)7(8)9/h2,7H,1H3,(H2,10,11)
• InChI Key： VIOBPQVAYFWTAB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(C)=N1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7

Additional information on 4-Amino-6-(difluoromethyl)-2-methyl-3-nitropyridine

4-Amino-6-(difluoromethyl)-2-methyl-3-nitropyridine: A Comprehensive Overview

The compound with CAS No 1806893-26-4, known as 4-Amino-6-(difluoromethyl)-2-methyl-3-nitropyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structure, which combines multiple functional groups, including an amino group, a difluoromethyl group, and a nitro group, all attached to a pyridine ring. The presence of these groups imparts the compound with distinctive chemical properties that make it suitable for a variety of applications.

The synthesis of 4-Amino-6-(difluoromethyl)-2-methyl-3-nitropyridine involves a multi-step process that typically begins with the preparation of the pyridine ring skeleton. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research and industrial purposes. The incorporation of the difluoromethyl group is particularly challenging due to the need for precise control over the reaction conditions to avoid side reactions.

One of the most promising applications of this compound lies in its potential use as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The amino and nitro groups on the pyridine ring can act as coordinating sites, enabling the formation of robust networks with metal ions. Recent studies have demonstrated that incorporating 4-Amino-6-(difluoromethyl)-2-methyl-3-nitropyridine into MOFs can significantly enhance their mechanical stability and gas adsorption capabilities.

In addition to its role in materials science, this compound has also shown potential in pharmaceutical research. The nitro group is known to exhibit anti-inflammatory and antimicrobial properties, while the amino group can participate in hydrogen bonding interactions, which are crucial for drug delivery systems. Researchers are currently exploring the possibility of using this compound as a building block for developing novel drug candidates with improved bioavailability and efficacy.

The chemical stability of 4-Amino-6-(difluoromethyl)-2-methyl-3-nitropyridine under various environmental conditions has been extensively studied. Recent findings indicate that the compound exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature applications. However, exposure to strong oxidizing agents can lead to decomposition, highlighting the need for careful handling during storage and transportation.

In terms of environmental impact, preliminary studies suggest that this compound has low toxicity levels when exposed to aquatic organisms. This makes it a more eco-friendly alternative compared to other similar compounds that are known to be harmful to marine life. Nonetheless, further research is required to fully understand its long-term effects on ecosystems.

The future outlook for CAS No 1806893-26-4 appears bright, with ongoing research focusing on optimizing its synthesis process and expanding its range of applications. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs that will further enhance our understanding of this compound's properties and potential uses.